Cas no 1094294-14-0 (2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid)

• Product Name: 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid
• CAS No: 1094294-14-0
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• MDL: MFCD11179620
• CID: 4571178
• PubChem ID: 43140385
• Update Time: 2025-10-24

2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid
• 2-(2,3-dioxo-1,4-dihydroquinoxalin-6-yl)-2-oxoacetic acid
• 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid

• MDL： MFCD11179620
• Inchi： 1S/C10H6N2O5/c13-7(10(16)17)4-1-2-5-6(3-4)12-9(15)8(14)11-5/h1-3H,(H,11,14)(H,12,15)(H,16,17)
• InChI Key： BQCTUIJLPNDSTC-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(C(C(=O)O)=O)=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: -0.1
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid

Introduction to 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid (CAS No. 1094294-14-0)

2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 1094294-14-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule belongs to the class of heterocyclic compounds and has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including a dioxo moiety and an acetoacetate derivative, suggests a high degree of reactivity and versatility in chemical transformations. These features make it a valuable scaffold for the development of novel therapeutic agents.

The quinoxaline core is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, derivatives of quinoxaline have been explored for their antimicrobial, antitumor, and anti-inflammatory properties. The introduction of a dioxo group into the quinoxaline ring system introduces electrophilic centers, which can participate in various chemical reactions such as nucleophilic additions and condensations. This structural feature enhances the compound's potential as a precursor for further derivatization and functionalization.

Furthermore, the 2-oxoacetic acid moiety, also known as acetoacetate, is a crucial functional group that imparts acidic properties and can act as a hydrogen bond acceptor or donor in biological systems. This functionality is commonly found in bioactive molecules and has been implicated in various metabolic pathways. The combination of these structural elements in 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid makes it an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have shown that the dioxo group can enhance binding affinity to target proteins by forming stable hydrogen bonds or participating in π-stacking interactions. Similarly, the acetoacetate moiety has been found to modulate enzyme activity by competing with natural substrates or allosterically regulating enzyme conformation.

In the context of drug discovery, 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid has been investigated for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interact with key inflammatory mediators has been explored through both in vitro and in vivo studies. Preliminary results suggest that it may inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby attenuating inflammatory responses.

Another area of interest is the compound's potential application in anticancer therapy. Cancer cells often exhibit altered metabolic profiles compared to normal cells. The acetoacetate moiety in 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid has been hypothesized to interfere with cancer cell metabolism by inhibiting key enzymes involved in glycolysis or fatty acid oxidation. Additionally, the dioxo group may facilitate interactions with DNA or other cellular components that are critical for cancer cell proliferation. Ongoing research aims to elucidate the precise mechanisms by which this compound exerts its anticancer effects.

The synthesis of 2-(2,3-Dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)-2-oxoacetic acid presents both challenges and opportunities for synthetic chemists. The construction of the quinoxaline ring system requires careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to complex heterocycles using transition metal catalysis or microwave-assisted synthesis. These techniques not only improve efficiency but also minimize waste generation.

In conclusion, 2-(2,3-Dioxo-1， 1， 23， 34-tetrahydroquinoxalin -6 -yI ) - 22 ox oacet ic ac id ( CAS No .1094294 -14 -0 ) represents an exciting avenue for medicinal chemistry research . Its unique structural features , coupled with promising preliminary biological data , make it a compelling target for further investigation . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in the development of next-generation therapeutics . p>